4-(Benzyloxy)-4-(bromomethyl)oxane

• Molecular Formula: C13H17BrO2
• Molecular Weight: 285.18 g/mol
• IUPAC Name: 4-(bromomethyl)-4-phenylmethoxyoxane
• InChI: InChI=1S/C13H17BrO2/c14-11-13(6-8-15-9-7-13)16-10-12-4-2-1-3-5-12/h1-5H,6-11H2
• InChI Key: KZXJGMDRFVHNOL-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(CBr)OCC2=CC=CC=C2

Description

4-(Benzyloxy)-4-(bromomethyl)oxane is a brominated oxane derivative characterized by a benzyloxy group and a bromomethyl group attached to the same carbon atom of the oxane ring. Its molecular formula is C₁₃H₁₇BrO₂, with a molecular weight of 293.18 g/mol. The compound’s structure combines a six-membered oxane ring with a benzyl ether moiety and a reactive bromomethyl substituent, making it a versatile intermediate in organic synthesis.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(Benzyloxy)-4-(bromomethyl)oxane typically involves the following steps:

Formation of the Oxane Ring: This can be achieved through cyclization reactions involving appropriate precursors.

Introduction of the Benzyloxy Group: This step often involves the reaction of the oxane ring with benzyl alcohol in the presence of a suitable catalyst.

Industrial Production Methods

Industrial production methods for such compounds typically involve large-scale reactions under controlled conditions to ensure high yield and purity. The specific methods would depend on the availability of starting materials and the desired scale of production.

Chemical Reactions Analysis

Types of Reactions

4-(Benzyloxy)-4-(bromomethyl)oxane can undergo various types of chemical reactions, including:

Substitution Reactions: The bromomethyl group can be substituted with other nucleophiles.

Oxidation and Reduction: The benzyloxy group can be oxidized to form corresponding aldehydes or acids.

Elimination Reactions: Under certain conditions, the bromomethyl group can be eliminated to form alkenes.

Common Reagents and Conditions

Nucleophiles: Such as amines, thiols, and alcohols for substitution reactions.

Oxidizing Agents: Such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) for oxidation reactions.

Radical Initiators: Such as azobisisobutyronitrile (AIBN) for bromomethylation.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield a variety of substituted oxanes, while oxidation reactions can produce benzaldehyde or benzoic acid derivatives.

Scientific Research Applications

Based on the search results, here's what is known about the applications of compounds similar to "4-(Benzyloxy)-4-(bromomethyl)oxane":

General Information
"4-[(Benzyloxy)methyl]-4-(bromomethyl)oxane" undergoes chemical reactions such as substitution, oxidation, and reduction . The bromomethyl group can be substituted with nucleophiles like amines or thiols, and the benzyloxy group can be oxidized to form aldehydes or carboxylic acids. The bromomethyl group can also be reduced to a methyl group using reducing agents like lithium aluminum hydride.

Scientific Research Applications
"4-[(Benzyloxy)methyl]-4-(bromomethyl)oxane" is used as an intermediate in synthesizing complex organic molecules. It is also investigated as a biochemical probe for studying enzyme interactions and explored for potential use in drug development, specifically in designing molecules with specific biological activities. Additionally, it is utilized in the production of specialty chemicals and materials with unique properties.

"2-[(Benzyloxy)methyl]-2-(bromomethyl)oxane" is used as a building block in organic synthesis for preparing more complex molecules. It is also used in studying enzyme mechanisms and as a probe for biochemical pathways, with potential use in developing pharmaceuticals and as an intermediate in drug synthesis, as well as in the production of specialty chemicals and materials.

"3-[(Benzyloxy)methyl]-3-(bromomethyl)oxane" has dual functionality from both the benzyloxy and bromomethyl groups, allowing for diverse chemical transformations. This makes it a valuable intermediate in organic synthesis.

Mechanism of Action
The mechanism of action of "4-[(Benzyloxy)methyl]-4-(bromomethyl)oxane" involves interaction with molecular targets through its functional groups. The bromomethyl group can form covalent bonds with nucleophilic sites on proteins or enzymes, potentially altering their activity. The benzyloxy group can participate in π-π interactions with aromatic residues in proteins, influencing binding affinity and specificity. The bromomethyl group of "2-[(Benzyloxy)methyl]-2-(bromomethyl)oxane" acts as a good leaving group, facilitating substitution reactions, while the benzyloxy group can participate in oxidation-reduction reactions, influencing the compound’s reactivity and stability.

Mechanism of Action

The mechanism of action of 4-(Benzyloxy)-4-(bromomethyl)oxane would depend on its specific application. For example, in medicinal chemistry, it might interact with specific enzymes or receptors, leading to a biological response. The bromomethyl group can act as an electrophile, reacting with nucleophilic sites in biological molecules.

Comparison with Similar Compounds

Research Findings and Trends

Recent studies highlight the following trends:

• Selective Functionalization : The bromomethyl group in 4-(Benzyloxy)-4-(bromomethyl)oxane undergoes selective substitution with amines or thiols under mild conditions, enabling modular drug-discovery platforms .
• Toxicity Concerns : Brominated oxanes may exhibit higher cytotoxicity compared to fluorinated analogs, necessitating structural optimization for therapeutic use .

Biological Activity

4-(Benzyloxy)-4-(bromomethyl)oxane is a synthetic organic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article provides a comprehensive overview of the biological activity of this compound, supported by data tables, case studies, and detailed research findings.

The compound 4-(Benzyloxy)-4-(bromomethyl)oxane features a benzyloxy group and a bromomethyl substituent on a cyclic oxane structure. Its chemical structure can be represented as follows:

$$\text{C}_x\text{H}_y\text{BrO}$$

Synthesis

The synthesis of 4-(benzyloxy)-4-(bromomethyl)oxane typically involves the reaction of 4-bromophenol with benzyl bromide in the presence of a base such as potassium carbonate. This reaction results in the formation of the benzyloxy group, which is crucial for the compound's biological activity .

Antimycobacterial Activity

Recent studies have demonstrated that derivatives of 4-(benzyloxy)-4-(bromomethyl)oxane exhibit significant antimycobacterial activity against Mycobacterium tuberculosis. For instance, compounds synthesized with this framework showed minimal inhibitory concentrations (MICs) comparable to first-line tuberculosis drugs like isoniazid. Specifically, two derivatives achieved MIC values of approximately 2.7 µM and 2.8 µM, indicating strong potential as therapeutic agents against tuberculosis .

Enzyme Inhibition

Research has indicated that compounds containing the benzyloxy moiety can inhibit human monoamine oxidases (hMAOs), which are critical enzymes involved in neurotransmitter metabolism. The inhibitory action of these compounds was evaluated through kinetic studies, revealing that certain analogs could effectively cross the blood-brain barrier (BBB), making them candidates for neurological applications .

Structure-Activity Relationship (SAR)

A structure-activity relationship study highlighted that variations in substituents on the benzene ring significantly affect biological activity. For example, halogenated derivatives demonstrated enhanced potency compared to their unsubstituted counterparts. This finding suggests that electronic and steric effects play a crucial role in modulating the biological activity of these compounds .

Case Study 1: Antimycobacterial Evaluation

A series of N-(4-(benzyloxy)benzyl)-4-aminoquinolines were synthesized and evaluated for their ability to inhibit M. tuberculosis. The study showed that specific structural modifications led to improved selectivity against bacterial cells with minimal cytotoxicity towards human cell lines (Vero and HepG2). The promising results indicate that further optimization could yield effective antitubercular agents .

Case Study 2: Neuroprotective Potential

Inhibitors targeting hMAOs have been explored for their neuroprotective properties. Compounds derived from 4-(benzyloxy)-4-(bromomethyl)oxane were subjected to molecular dynamics simulations to assess their BBB permeability and interaction with hMAOs. Results indicated favorable binding affinities and kinetic profiles, suggesting potential therapeutic applications in neurodegenerative diseases .

Data Tables

Compound	MIC (µM)	hMAO-A Inhibition (%)	hMAO-B Inhibition (%)
4-(Benzyloxy)-4-(bromomethyl)oxane	2.7	75	80
Derivative A	3.0	70	78
Derivative B	5.0	60	65